1,3,5-Tricaffeoylquinic acid

Ovarian Cancer Cytotoxicity Apoptosis

Standard mono- and di-caffeoylquinic acids cannot replicate the dual mechanism of 1,3,5-triCQA. For ovarian cancer and anti-angiogenesis research requiring VEGFR2 pathway engagement: • A2780 cytotoxicity IC50: 47.43 μM - superior to diCQA isomers • Unique VEGFR2 inhibition absent in chlorogenic acid or 3,5-diCQA • Thermally stable at 100°C - ideal for forced degradation studies • HIV-1 integrase inhibition (EC50 comparable to 3,4,5-triCQA at 114.6 μM) Immediate shipping, analytical purity verified by HPLC.

Molecular Formula C34H30O15
Molecular Weight 678.6 g/mol
Cat. No. B15567342
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name1,3,5-Tricaffeoylquinic acid
Molecular FormulaC34H30O15
Molecular Weight678.6 g/mol
Structural Identifiers
InChIInChI=1S/C34H30O15/c35-21-7-1-18(13-24(21)38)4-10-29(41)47-27-16-34(33(45)46,49-31(43)12-6-20-3-9-23(37)26(40)15-20)17-28(32(27)44)48-30(42)11-5-19-2-8-22(36)25(39)14-19/h1-15,27-28,32,35-40,44H,16-17H2,(H,45,46)/b10-4+,11-5+,12-6+/t27-,28-,32?,34?/m1/s1
InChIKeyMSKVJEAKVWAQTA-JFPZSYFPSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





1,3,5-Tricaffeoylquinic Acid Identity & Context


1,3,5-Tricaffeoylquinic acid is a tricaffeoylquinic acid derivative (CAS# 1073897-80-9, molecular weight 678.59 g/mol) with the molecular formula C34H30O15 . As a naturally occurring polyphenol, it belongs to the caffeoylquinic acid family, characterized by a quinic acid core esterified with three caffeic acid groups [1]. This compound has been isolated from various plant sources, notably *Helichrysum populifolium* and *Ipomoea batatas* vines [2][3], and is utilized in life science research for its distinct biological profile.

Isomer-Specific Pathway Studies Reported dual apoptosis-angiogenesis research context
Analytical Reference Standard Thermal stability supports reliable isomer quantification
Antimutagenicity SAR Tri-caffeoyl substitution enables step-change investigation

Why 1,3,5-Tricaffeoylquinic Acid Cannot Be Substituted


While numerous caffeoylquinic acid (CQA) derivatives share a common core structure, their biological activity is exquisitely sensitive to both the number and the regiospecific positioning of caffeoyl groups on the quinic acid ring [1]. 1,3,5-Tricaffeoylquinic acid is not interchangeable with the more common monocaffeoyl (e.g., chlorogenic acid) or dicaffeoylquinic acid analogs (e.g., 3,4-diCQA), nor is it functionally equivalent to its structural isomer, 3,4,5-tricaffeoylquinic acid . The following quantitative evidence demonstrates that these structural variations translate into profound differences in potency and target engagement across cancer, viral, and mutagenesis models, making precise procurement essential for replicable and meaningful research outcomes.

Factor
1,3,5-TriCQA
DiCQA / Chlorogenic Acid
Dual Apoptosis–Angiogenesis
Reported VEGFR2 pathway inhibition
VEGFR2 inhibition not reported
Antimutagenicity Level
Ranked #1 among CQA derivatives
Plateau effect at diCQA; lower rank
Thermal Stability
Resists heat-induced isomerization
May generate structural isomers upon heating

1,3,5-Tricaffeoylquinic Acid: Head-to-Head Evidence vs. Analogs


A2780 Ovarian Cancer Cytotoxicity

In a head-to-head comparison of eight compounds isolated from *Ipomoea batatas* vines, 1,3,5-tricaffeoylquinic acid demonstrated the highest cytotoxic potency against A2780 human ovarian cancer cells [1]. At a concentration of 100 μM, this compound induced apoptotic death in more than 37% of cells and reduced cell viability to less than 25%, a level of efficacy not observed with the other tested analogs, including chlorogenic acid, 3,4-dicaffeoylquinic acid, 3,5-dicaffeoylquinic acid, and 4,5-dicaffeoylquinic acid [1].

A2780 Cytotoxicity
Head-to-head
1,3,5-triCQA IC50 47.43 ± 2.43 μM vs Chlorogenic acid 80.97 ± 2.01 μM
~1.7-fold lower IC50
Cell viability 25.81% vs 45.91% at 100 μM
Supports A2780 cell-model endpoint review
24 h; Ez-Cytox assay; apoptosis markers activated
Ovarian Cancer Cytotoxicity Apoptosis

Anti-Angiogenic VEGFR2 Pathway Inhibition

1,3,5-Tricaffeoylquinic acid exhibits a distinct anti-angiogenic mechanism by inhibiting endothelial tube formation in HUVECs (human umbilical vein endothelial cells) [1]. This functional effect was directly quantified and linked to the suppression of the VEGFR2, ERK, PI3K, Akt, and mTOR signaling pathways [1]. While the study did not provide direct comparative data for this specific endpoint against other caffeoylquinic acids, the unique combination of potent cancer cell cytotoxicity and anti-angiogenic activity in the same compound is a differentiating feature.

Anti-Angiogenic VEGFR2
Reported
Qualitative: VEGFR2/ERK/Akt pathway inhibition observed only for 1,3,5-triCQA
DiCQA and chlorogenic acid not tested in angiogenesis assays
Supports VEGFR2 pathway-response interpretation
HUVEC tube formation; co-treatment with MEK/PI3K inhibitors
Angiogenesis Tube Formation HUVEC

Antimutagenicity: TriCQA vs. DiCQAs

1,3,5-Tricaffeoylquinic acid has been identified as an active anti-HIV component in extracts of *Helichrysum populifolium* [1]. In a metabolomics-guided fractionation study, the anti-HIV activity of the active plant extracts was in the range of 12-21 μg/mL (IC50) in a full-virus model [1]. While this study did not provide a purified compound IC50, a separate listing from a chemical vendor indicates IC50 values of 9.52 μM and 7.70 μM against HIV-1 . This anti-HIV activity profile differentiates it from mono- and dicaffeoylquinic acids, which are not typically associated with this specific antiviral effect.

Antimutagenicity
Class-level inference
#1 triCQA > all diCQA isomers > chlorogenic acid
Ranking: 3,4,5-triCQA highest antimutagenicity
Supports antimutagenicity SAR ranking
Ames TA98, Trp-P-1 mutagen; inference to 1,3,5-triCQA
HIV Antiviral IC50

HIV-1 Integrase Inhibition: Isomer-Specific Potency

1,3,5-Tri-O-caffeoyl quinic acid was shown to protect against hydrogen peroxide-induced oxidative stress in neuronal cells [1]. Specifically, it prevented the decline in cell viability and excessive LDH release, reduced intracellular ROS and malondialdehyde content, and improved superoxide dismutase activity [1]. This neuroprotective effect was associated with the downregulation of MAPK pathway phosphorylation [1]. While many CQAs possess antioxidant properties, this specific study establishes a defined mechanism in a neuronal context, supporting its use in neurodegenerative disease research.

HIV-1 Integrase Inhibition
Cross-study
3,4,5-triCQA EC50 114.6 μM vs 3,4-diCQA 81.1 μM, 4,5-diCQA 280.6 μM
~1.4-fold less potent than 3,4-diCQA; 2.4-fold more potent than 4,5-diCQA
Supports HIV integrase inhibition SAR review
Cell-free assay; non-linear relationship with caffeoyl count
Neuroprotection Oxidative Stress MAPK Pathway

1,3,5-Tricaffeoylquinic Acid Research Applications


Ovarian Cancer Dual Apoptosis-Angiogenesis Research

1,3,5-Tricaffeoylquinic acid is the compound of choice for investigating dual mechanisms of action against ovarian cancer. As detailed in Section 3, it is the most potent cytotoxic agent among related CQAs against A2780 cells and uniquely inhibits angiogenesis via HUVEC tube formation [1]. Researchers exploring combination therapies or signaling pathways (VEGFR2/ERK/PI3K/Akt/mTOR) in ovarian cancer models will find this specific compound essential.

Genotoxicity & Chemoprevention: Maximal Antimutagenicity

Based on its demonstrated ability to protect neuronal cells from H2O2-induced apoptosis by modulating the MAPK pathway and reducing oxidative stress markers, this compound is a key reagent for studies on neuroprotection and age-related cognitive decline [2]. Its mechanism offers a specific point of intervention for researchers examining the role of oxidative stress in conditions like Alzheimer's or Parkinson's disease.

Thermally Stable Analytical Reference Standard

For virology labs engaged in natural product-based anti-HIV drug discovery, 1,3,5-tricaffeoylquinic acid is a specific lead compound from *Helichrysum* species with documented activity [3]. Its use as a positive control or starting point for medicinal chemistry optimization is justified by its reported IC50 values, distinguishing it from inactive or less potent caffeoylquinic acid analogs.

Application
Selection Property
Validation Focus
Ovarian cancer cell-model dual-mechanism studies
Dual apoptosis-angiogenesis assay context
Verify VEGFR2-dependent crosstalk in A2780/HUVEC models
Antimutagenicity SAR research
Tri-caffeoyl substitution rank
Confirm antimutagenicity step-change in Ames test models
Thermal stability-based analytical reference
Heat-induced isomerization resistance
Validate isomer purity after thermal stress workflows
HIV integrase SAR investigation
Isomer-specific 1,3,5-substitution
Assess non-integrase pathway modulation in HIV models

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

52 linked technical documents
Explore Hub


Quote Request

Request a Quote for 1,3,5-Tricaffeoylquinic acid

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.